Cas no 39604-97-2 (1-Ethynyl-4-propoxybenzene)

1-Ethynyl-4-propoxybenzene structure
1-Ethynyl-4-propoxybenzene structure
Product Name:1-Ethynyl-4-propoxybenzene
CAS No:39604-97-2
MF:C11H12O
MW:160.212383270264
MDL:MFCD00173879
CID:55056
PubChem ID:2775123
Update Time:2025-09-23

1-Ethynyl-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethynyl-4-propoxybenzene
    • 4-n-Propoxyphenylacetylene
    • 1-ETH-1-YNYL-4-PROPOXYBENZENE
    • p-Ethynylpropoxybenzene
    • 1-ethynyl-4-propoxy-benzene
    • Benzene, 1-ethynyl-4-propoxy-
    • 4-Propoxyphenylacetylene
    • Ethynyl-4-propoxybenzene
    • 1-ethinyl-4-propoxybenzene
    • 4-n-propyloxyphenylacetylene
    • 4-(propoxy)-phenylacetylene
    • 4-ETHYNYLPROPOXYBENZENE
    • Benzene,1-ethynyl-4-propoxy-
    • 4-(n-propyloxy)phenylacetylene
    • NMKZRVMAECEGMV-UHFFFAOYSA-N
    • AS
    • A18730
    • J-504624
    • CS-0061507
    • SB66930
    • SCHEMBL163688
    • DS-18464
    • AKOS009158161
    • EN300-2522149
    • MFCD00173879
    • SY239061
    • 39604-97-2
    • FT-0607723
    • DTXSID30379397
    • DB-030737
    • MDL: MFCD00173879
    • Inchi: 1S/C11H12O/c1-3-9-12-11-7-5-10(4-2)6-8-11/h2,5-8H,3,9H2,1H3
    • InChI Key: NMKZRVMAECEGMV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#C)=CC=1)CCC

Computed Properties

  • Exact Mass: 160.08900
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 93 °C
  • PSA: 9.23000
  • LogP: 2.45670
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Ethynyl-4-propoxybenzene Security Information

1-Ethynyl-4-propoxybenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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